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Compound of Interest

Compound Name: CTK7A

Cat. No.: B15581984 Get Quote

Essential Safety and Handling Guide for CTK7A
Topic: Personal Protective Equipment for Handling CTK7A Content Type: Provides essential,

immediate safety and logistical information, including operational and disposal plans. This

content provides procedural, step-by-step guidance that directly answers specific operational

questions.

This guide provides comprehensive safety protocols and logistical information for researchers,

scientists, and drug development professionals handling CTK7A. Adherence to these

procedures is critical to ensure personal safety and maintain experimental integrity.

Compound Data Summary
CTK7A is a cell-permeable, water-soluble hydrazinobenzoylcurcumin compound that functions

as a selective inhibitor of p300/CBP and PCAF histone acetyltransferases (HATs).[1] As an

investigational compound used in cancer research, it should be handled with care, assuming it

is a potentially hazardous substance.[2][3]
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Property Value Source

Synonyms
Hydrazinobenzoylcurcumin

(HBC), HAT Inhibitor VII
[1]

Form Powder Sigma-Aldrich

Appearance Tan Sigma-Aldrich

Molecular Formula C₂₈H₂₃N₂NaO₆ Sigma-Aldrich

Molecular Weight 506.48 g/mol Sigma-Aldrich

Solubility 100 mg/mL in DMSO Sigma-Aldrich

Storage
Store at -20°C, protected from

light.
Sigma-Aldrich

Personal Protective Equipment (PPE)
Given that CTK7A is a potent bioactive powder and is often dissolved in Dimethyl Sulfoxide

(DMSO), a substance that can facilitate skin absorption of other chemicals, a stringent PPE

protocol is mandatory.[4][5]
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PPE Item Specification Rationale

Gloves

Double-gloving with nitrile or

butyl rubber gloves.[4][6] The

inner glove should be tucked

under the lab coat cuff, and the

outer glove should go over the

cuff.

To prevent skin contact with

the powder and DMSO

solution. DMSO can penetrate

standard latex gloves. Change

outer gloves immediately if

contaminated.[4]

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or a

face shield.

To protect eyes from airborne

powder particles and potential

splashes of the DMSO

solution.

Lab Coat

A disposable, solid-front gown

with long sleeves and tight-

fitting cuffs.

To protect skin and clothing

from contamination.[7]

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Recommended when handling

the powder outside of a

certified chemical fume hood

or ventilated balance

enclosure to prevent

inhalation.[7]

Experimental Protocol: Preparation of CTK7A Stock
Solution
This protocol outlines the procedure for safely preparing a 100 mg/mL stock solution of CTK7A
in DMSO.

3.1. Materials

CTK7A powder

Anhydrous DMSO

Sterile, conical-bottom polypropylene tubes
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Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

3.2. Procedure

Preparation: Don all required PPE as specified in the table above. All handling of the CTK7A
powder must be performed inside a certified chemical fume hood or a ventilated balance

enclosure to minimize inhalation risk.[7]

Weighing: Tare a sterile conical tube on the analytical balance. Carefully weigh the desired

amount of CTK7A powder directly into the tube. Use anti-static weigh paper or vessels if

necessary to prevent scattering of the powder.[7]

Solubilization: In the chemical fume hood, add the calculated volume of anhydrous DMSO to

the tube containing the CTK7A powder to achieve the final concentration of 100 mg/mL.

Mixing: Cap the tube securely and vortex until the powder is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles. Label each aliquot clearly with the compound

name, concentration, date, and your initials.

Storage: Store the aliquots at -20°C, protected from light. Stock solutions are reported to be

stable for up to 6 months under these conditions.

Operational and Disposal Plans
4.1. Spill Management

Powder Spill:

Evacuate and secure the area.

Wearing full PPE, gently cover the spill with absorbent pads wetted with a suitable solvent

(e.g., water) to prevent the powder from becoming airborne.
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Wipe the area from the outside in.

Place all contaminated materials into a sealed bag for hazardous waste disposal.

Clean the spill area thoroughly with a detergent solution followed by clean water.[8]

DMSO Solution Spill:

Absorb the spill with an inert, dry material (e.g., vermiculite, sand, or spill pads).[8]

Collect the absorbed material and place it into a sealed container for hazardous chemical

waste.

Clean the spill area with soap and water.[8]

4.2. Waste Disposal

Solid Waste: All disposable items contaminated with CTK7A powder (e.g., weigh paper,

pipette tips, gloves, lab coats) must be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Unused CTK7A-DMSO solutions and contaminated solvents must be

disposed of as hazardous chemical waste.[6] Do not pour down the drain.[8] Collect in a

properly labeled, sealed waste container compatible with organic solvents. Follow all local

and institutional regulations for hazardous waste disposal.[9]

Visual Workflow Diagrams
The following diagrams illustrate the key procedural workflows for handling CTK7A safely.
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Caption: Workflow for safe handling, preparation, and disposal of CTK7A.
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Caption: Step-by-step response plan for a CTK7A spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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